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Compound of Interest

Compound Name: 4-METHYLQUINOLINE

Cat. No.: B147181 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The quinoline scaffold, a heterocyclic aromatic organic compound, has long been a

cornerstone in the development of a wide array of industrial applications. Among its many

derivatives, 4-methylquinoline and its analogues have garnered significant attention for their

versatile and potent activities. This technical guide provides an in-depth overview of the core

industrial applications of 4-methylquinoline derivatives, with a focus on their therapeutic

potential and utility in materials science. The information presented herein is intended to serve

as a comprehensive resource for researchers, scientists, and professionals in drug

development, offering quantitative data, detailed experimental protocols, and visual

representations of key biological pathways and experimental workflows.

Pharmaceutical Applications
4-Methylquinoline derivatives have demonstrated a broad spectrum of pharmacological

activities, positioning them as promising candidates for the development of novel therapeutic

agents. Their efficacy has been particularly notable in the fields of oncology, infectious

diseases, and immunology.

Anticancer Activity
A significant body of research has highlighted the potential of 4-methylquinoline derivatives as

potent anticancer agents. These compounds have been shown to exhibit cytotoxicity against a

variety of cancer cell lines through diverse mechanisms of action.
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Quantitative Data: Anticancer Activity of 4-Methylquinoline Derivatives

Compound/Derivati
ve

Cancer Cell Line IC50 (µM) Reference

4-(4-methyl quinoline-

2-yl) phenyl 4-

(chloromethyl)

benzoate

HCC827

Not specified, but

significant inhibition

reported

[1]

Plinabulin-quinoline

derivative 1
KB, HepG2, Lu Not specified [1]

Plinabulin-quinoline

derivative 2
KB, HepG2, Lu Not specified [1]

N'-((Z) (1-(4-

aminophenyl)-3-(4-

chlorophenyl)

alkylidene) with 2-(4-

methoxyphenyl)quinoli

ne -4- carbohydrazide

A549, K-562
Potent activity

reported
[1]

10-nitro-6-phenyl-6H-

chromene [4,3-b]

quinoline

A549, MCF-7, B16F10
Decent activity

reported
[1]

5-Bromo-6,8-

dimethoxy-quinoline

HT29, A549, Hep3B,

HeLa, MCF-7

Excellent cytotoxicity

reported
[1]

N-nitrated 6,8-

dimethoxy-quinoline

HT29, A549, Hep3B,

HeLa, MCF-7

Excellent cytotoxicity

reported
[1]

4-methyl quinazoline

derivative 23
HCT116

Not specified, but

significant in vivo

efficacy

[2]

4-methyl quinazoline

derivative 36
HCT116 Not specified [2]

Signaling Pathways in Anticancer Activity

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b147181?utm_src=pdf-body
https://www.merckmillipore.com/NG/en/technical-documents/protocol/cell-culture-and-cell-culture-analysis/cell-counting-and-health-analysis/cell-proliferation-kit-i-mtt
https://www.merckmillipore.com/NG/en/technical-documents/protocol/cell-culture-and-cell-culture-analysis/cell-counting-and-health-analysis/cell-proliferation-kit-i-mtt
https://www.merckmillipore.com/NG/en/technical-documents/protocol/cell-culture-and-cell-culture-analysis/cell-counting-and-health-analysis/cell-proliferation-kit-i-mtt
https://www.merckmillipore.com/NG/en/technical-documents/protocol/cell-culture-and-cell-culture-analysis/cell-counting-and-health-analysis/cell-proliferation-kit-i-mtt
https://www.merckmillipore.com/NG/en/technical-documents/protocol/cell-culture-and-cell-culture-analysis/cell-counting-and-health-analysis/cell-proliferation-kit-i-mtt
https://www.merckmillipore.com/NG/en/technical-documents/protocol/cell-culture-and-cell-culture-analysis/cell-counting-and-health-analysis/cell-proliferation-kit-i-mtt
https://www.merckmillipore.com/NG/en/technical-documents/protocol/cell-culture-and-cell-culture-analysis/cell-counting-and-health-analysis/cell-proliferation-kit-i-mtt
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_In_Vitro_Antimalarial_Activity_Assay_of_Quinine_Hydrochloride.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_In_Vitro_Antimalarial_Activity_Assay_of_Quinine_Hydrochloride.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The anticancer effects of 4-methylquinoline derivatives are often attributed to their ability to

modulate key signaling pathways involved in cancer cell proliferation, survival, and

angiogenesis. These include the Epidermal Growth Factor Receptor (EGFR), Phosphoinositide

3-kinase (PI3K)/Akt/mTOR, and Vascular Endothelial Growth Factor (VEGF) signaling

pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Unlocking the Industrial Potential of 4-Methylquinoline
Derivatives: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147181#potential-industrial-applications-of-4-
methylquinoline-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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